Cas no 1779629-03-6 (methyl 2-amino-4-hydroxy-4-methylpentanoate)

• Product Name: methyl 2-amino-4-hydroxy-4-methylpentanoate
• CAS No: 1779629-03-6
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5999333
• PubChem ID: 76080761
• Update Time: 2025-05-24

methyl 2-amino-4-hydroxy-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-hydroxy-4-methylpentanoate
• 1779629-03-6
• EN300-1068405
• SCHEMBL23902419
• Leucine, 4-hydroxy-, methyl ester

• Inchi： 1S/C7H15NO3/c1-7(2,10)4-5(8)6(9)11-3/h5,10H,4,8H2,1-3H3/t5-/m0/s1
• InChI Key： HLOGKZASNOCALR-YFKPBYRVSA-N
• SMILES： C(OC)(=O)[C@H](CC(O)(C)C)N

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.080±0.06 g/cm3(Predicted)
• Boiling Point: 259.4±25.0 °C(Predicted)
• pka: 14.88±0.29(Predicted)

Additional information on methyl 2-amino-4-hydroxy-4-methylpentanoate

Research Brief on Methyl 2-Amino-4-Hydroxy-4-Methylpentanoate (CAS: 1779629-03-6): Recent Advances and Applications

Methyl 2-amino-4-hydroxy-4-methylpentanoate (CAS: 1779629-03-6) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of bioactive molecules, including peptidomimetics and enzyme inhibitors. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutics targeting metabolic disorders and neurodegenerative diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and future prospects.

A recent study published in the Journal of Medicinal Chemistry investigated the role of methyl 2-amino-4-hydroxy-4-methylpentanoate as a building block for the synthesis of γ-amino acid derivatives. The researchers demonstrated that this compound could be efficiently converted into γ-lactam derivatives, which exhibit potent inhibitory activity against proteases involved in inflammatory pathways. The study utilized a combination of asymmetric synthesis and enzymatic resolution to achieve high enantiomeric purity, underscoring the compound's utility in stereoselective synthesis. These findings open new avenues for the design of protease inhibitors with improved pharmacokinetic properties.

In another breakthrough, a team from the University of Cambridge reported the use of methyl 2-amino-4-hydroxy-4-methylpentanoate in the development of a novel class of mTOR inhibitors. The compound's unique structural features, including the hydroxyl and methyl groups at the 4-position, were found to enhance binding affinity to the mTOR kinase domain. Preclinical studies showed that derivatives of this compound exhibited significant antitumor activity in xenograft models, with minimal off-target effects. This research highlights the potential of methyl 2-amino-4-hydroxy-4-methylpentanoate as a scaffold for targeted cancer therapies.

Further investigations have explored the compound's applications in neuropharmacology. A 2023 study in ACS Chemical Neuroscience revealed that methyl 2-amino-4-hydroxy-4-methylpentanoate derivatives could modulate glutamate receptor activity, offering a potential therapeutic strategy for Alzheimer's disease. The researchers synthesized a series of analogs and evaluated their neuroprotective effects in vitro and in vivo. One analog, in particular, demonstrated the ability to reduce amyloid-beta aggregation and improve cognitive function in transgenic mouse models. These results suggest that this compound class may hold promise for addressing unmet needs in neurodegenerative disease treatment.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and sustainability of methyl 2-amino-4-hydroxy-4-methylpentanoate production. A Green Chemistry publication described a biocatalytic route using engineered aminotransferases, which achieved a 90% yield with excellent stereoselectivity. This environmentally friendly approach reduces reliance on hazardous reagents and aligns with the pharmaceutical industry's growing emphasis on green chemistry principles. Such innovations are critical for ensuring the commercial viability of this compound in large-scale drug manufacturing.

In conclusion, methyl 2-amino-4-hydroxy-4-methylpentanoate (CAS: 1779629-03-6) continues to emerge as a versatile scaffold in medicinal chemistry. Its applications span from cancer therapeutics to neuroprotective agents, driven by its unique structural features and synthetic accessibility. Future research directions may include the exploration of its use in peptide-based therapeutics and the development of more efficient synthetic methodologies. As the field advances, this compound is poised to play an increasingly important role in the discovery of next-generation pharmaceuticals.